Cas no 1523049-66-2 ((3-fluoro-4-nitrophenyl)methylhydrazine)

• Product Name: (3-fluoro-4-nitrophenyl)methylhydrazine
• CAS No: 1523049-66-2
• MF: C₇H₈FN₃O₂
• MW: 185.155724525452
• MDL: MFCD23845618
• CID: 5244439
• PubChem ID: 80163144
• Update Time: 2025-05-24

(3-fluoro-4-nitrophenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [(3-fluoro-4-nitrophenyl)methyl]-
• (3-fluoro-4-nitrophenyl)methylhydrazine

• MDL： MFCD23845618
• Inchi： 1S/C7H8FN3O2/c8-6-3-5(4-10-9)1-2-7(6)11(12)13/h1-3,10H,4,9H2
• InChI Key： XUYVOQDXJDQSML-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C([N+]([O-])=O)C(F)=C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (3-fluoro-4-nitrophenyl)methylhydrazine

Comprehensive Analysis of (3-fluoro-4-nitrophenyl)methylhydrazine (CAS No. 1523049-66-2): Properties, Applications, and Research Trends

The compound (3-fluoro-4-nitrophenyl)methylhydrazine (CAS No. 1523049-66-2) is a specialized nitrophenyl derivative with a unique molecular structure featuring both fluoro and nitro functional groups. This combination of substituents makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most frequently searched questions about (3-fluoro-4-nitrophenyl)methylhydrazine relates to its synthetic pathways. The compound is typically synthesized through a multi-step process involving the introduction of a methylhydrazine moiety to a 3-fluoro-4-nitrobenzene backbone. This method ensures high purity and yield, making it suitable for large-scale production. Recent advancements in green chemistry have also explored eco-friendly alternatives for its synthesis, aligning with the growing demand for sustainable chemical processes.

Another hot topic in discussions about CAS No. 1523049-66-2 is its role in medicinal chemistry. The fluoro and nitro groups in its structure are known to enhance bioavailability and target binding affinity, making it a promising candidate for the development of new therapeutic agents. For instance, it has been investigated as a precursor for anticancer drugs and central nervous system (CNS) therapeutics, addressing critical needs in modern healthcare.

In addition to its pharmaceutical applications, (3-fluoro-4-nitrophenyl)methylhydrazine is also gaining attention in the field of advanced materials. Its ability to form stable complexes with metals and other organic compounds makes it useful in the design of functional polymers and nanomaterials. Researchers are particularly interested in its potential for creating high-performance coatings and electronic components, which are essential for industries like aerospace and renewable energy.

The safety profile and handling guidelines for CAS No. 1523049-66-2 are also common search queries. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in a well-ventilated environment. These precautions are particularly important for researchers exploring its reactivity and stability under various conditions.

Looking ahead, the demand for (3-fluoro-4-nitrophenyl)methylhydrazine is expected to grow, driven by its versatility and the expanding applications in life sciences and material engineering. Innovations in catalytic synthesis and computational modeling are likely to further optimize its production and utilization, making it a key player in the next generation of specialty chemicals.